(2E)-3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid

• IUPAC Name: (E)-3-[1-[(2-fluorophenyl)methyl]pyrazol-4-yl]prop-2-enoic acid
• InChI: InChI=1S/C13H11FN2O2/c14-12-4-2-1-3-11(12)9-16-8-10(7-15-16)5-6-13(17)18/h1-8H,9H2,(H,17,18)/b6-5+
• InChI Key: QHIKFTJHGULXMC-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=N2)C=CC(=O)O)F
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C=C(C=N2)/C=C/C(=O)O)F
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol

Description

(2E)-3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid, or 2F-PPEA, is a synthetic compound of the pyrazole family of compounds. It is a relatively new compound, first synthesized in 2019, and has potential applications in both scientific research and pharmaceuticals.

Mechanism of Action

Target of Action

It is structurally similar to vonoprazan fumarate , which is a potassium ion (K+) competitive acid blocker (P-CAB). This suggests that (2E)-3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid may also target H±K±ATPase (proton pump), a key enzyme involved in gastric acid secretion .

Mode of Action

As a potential proton pump inhibitor, (2E)-3-{1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid could inhibit the combination of K+ and H±K±ATPase, terminating the secretion of gastric acid . This inhibition is likely to be strong and lasting, similar to Vonoprazan Fumarate .

Biochemical Pathways

By analogy with vonoprazan fumarate, it may influence the gastric acid secretion pathway . The inhibition of the proton pump could disrupt the balance of ions in the stomach, reducing the acidity of the gastric environment.

Result of Action

If it acts similarly to vonoprazan fumarate, it could lead to a decrease in gastric acid secretion, potentially alleviating conditions like gastric ulcers and erosive esophagitis .

Advantages and Limitations for Lab Experiments

2F-PPEA has several advantages and limitations for use in lab experiments. One of the main advantages is its ability to inhibit the activity of carbonic anhydrase, which can be used to study the regulation of pH in the body. Additionally, it has been shown to reduce oxidative stress and DNA damage, as well as to induce apoptosis in cancer cells. However, it also has some limitations, such as its potential toxicity and the fact that it is a relatively new compound, which means that there is still much to be learned about its effects.

Future Directions

There are a number of potential future directions that could be explored with 2F-PPEA. These include further studies of its effects on the regulation of pH, oxidative stress, and DNA damage, as well as its potential applications in cancer research. Additionally, further studies could be conducted to evaluate the efficacy of 2F-PPEA in combination with other drugs, and to investigate its potential toxicity. Finally, further research could be conducted to identify new uses for 2F-PPEA in scientific research and pharmaceuticals.

Scientific Research Applications

2F-PPEA has a wide range of potential scientific research applications. It has been used as a substrate in studies of the enzyme carbonic anhydrase, as well as in studies of oxidative stress, DNA damage, and apoptosis. In addition, it has been used to evaluate the efficacy of drugs in vitro, and has potential applications in cancer research.